![molecular formula C16H26N4O2 B6177911 N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide CAS No. 929623-89-2](/img/no-structure.png)
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide
Overview
Description
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide (N-DMPM) is a synthetic compound with a variety of potential applications in the scientific research field. It is a small molecule that has been studied for its potential use in drug delivery, imaging, and cancer therapy. N-DMPM has been found to have a wide range of biochemical and physiological effects, and is currently being investigated for its potential use in the laboratory setting.
Scientific Research Applications
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has a wide range of potential scientific research applications. It has been studied for its potential use in drug delivery, imaging, and cancer therapy. In drug delivery, N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has been found to be capable of carrying drugs to targeted sites within the body, thus increasing the efficacy of the drug. In imaging, N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has been studied for its potential use in the development of contrast agents for magnetic resonance imaging (MRI). In cancer therapy, N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has been studied for its potential use in the development of targeted therapies for cancer.
Mechanism of Action
The mechanism of action of N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide is not yet fully understood. However, it is believed that N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide works by binding to specific receptors on the surface of cells, thus altering the activity of the cells. This binding is believed to be mediated by hydrogen bonding and hydrophobic interactions between the molecule and the receptor.
Biochemical and Physiological Effects
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has been found to have a wide range of biochemical and physiological effects. It has been found to be capable of modulating cell growth and differentiation, as well as modulating the expression of various genes. It has also been found to be capable of modulating the activity of various enzymes, including cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. In addition, N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has been found to be capable of modulating the activity of various transcription factors, including NF-κB, which is involved in the regulation of inflammation.
Advantages and Limitations for Lab Experiments
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has a number of advantages and limitations for lab experiments. One of the major advantages of N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide is its ability to be synthesized easily and inexpensively. This makes it an attractive option for researchers who are looking to conduct experiments on a budget. However, one of the major limitations of N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide is its relatively low solubility in water, which can make it difficult to use in certain experiments. In addition, N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide has a relatively short half-life, which can limit its use in experiments that require long-term exposure to the molecule.
Future Directions
The potential future directions for N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide are numerous. One potential direction is the development of new drug delivery systems utilizing N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide. These systems could potentially be used to deliver drugs to targeted sites within the body, thus increasing the efficacy of the drug. Another potential direction is the development of new contrast agents for magnetic resonance imaging (MRI). These agents could potentially be used to improve the accuracy of imaging and diagnosis of various diseases. Finally, N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide could also be used in the development of targeted therapies for cancer, as it has been found to be capable of modulating the activity of various transcription factors involved in the regulation of inflammation.
Synthesis Methods
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide is synthesized through a process known as the “Strecker reaction”. This reaction involves the reaction of an aldehyde and an amine in the presence of a base, such as sodium hydroxide, to form an amide. The aldehyde used for the synthesis of N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide is 4,6-dimethyl-2-pyrimidinecarboxaldehyde, and the amine is morpholine. The reaction is carried out in the presence of a base, such as sodium hydroxide, and the reaction is complete when the amide is formed.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide involves the reaction of 4,6-dimethyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid with hexanoyl chloride in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the desired product.", "Starting Materials": ["4,6-dimethyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid", "hexanoyl chloride", "coupling agent (e.g. DCC)"], "Reaction": ["1. Dissolve 4,6-dimethyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid and DCC in anhydrous dichloromethane.", "2. Add hexanoyl chloride dropwise to the reaction mixture while stirring at room temperature.", "3. Allow the reaction to proceed for several hours at room temperature.", "4. Filter the reaction mixture to remove the dicyclohexylurea byproduct.", "5. Concentrate the filtrate under reduced pressure to obtain the crude product.", "6. Purify the crude product by column chromatography using a suitable solvent system to obtain N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide as a white solid." ] } | |
CAS RN |
929623-89-2 |
Product Name |
N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]hexanamide |
Molecular Formula |
C16H26N4O2 |
Molecular Weight |
306.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
